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Compound of Interest

Compound Name:
D-(-)-3-Phosphoglyceric acid

disodium

Cat. No.: B15611121 Get Quote

An In-depth Technical Guide to the Aqueous Solubility of D-(-)-3-Phosphoglyceric Acid
Disodium Salt

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the aqueous solubility of D-(-)-3-
Phosphoglyceric acid disodium salt, an important intermediate in several metabolic

pathways. This document compiles available quantitative solubility data, outlines a detailed

experimental protocol for solubility determination, and visualizes relevant biological pathways.

Quantitative Solubility Data
D-(-)-3-Phosphoglyceric acid disodium salt is a highly water-soluble compound. The

available quantitative data for its solubility in various aqueous solutions are summarized in the

table below. It is important to note that the temperature at which these solubilities were

determined is not always specified in the source literature.
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Solvent
System

pH
Reported
Solubility
(mg/mL)

Molar
Concentration
(mM)

Notes

Water N/A 100 434.74
Sonication may

be required.[1]

Water N/A 90.0 391.3
Sonication is

recommended.

Water N/A 80 429.97

Sonication is

recommended.

[2]

Water N/A 50 -

Solution is clear,

colorless to

faintly yellow.[3]

Water N/A
100 (as 0.1

g/mL)
-

Solution is clear

and colorless.[4]

PBS 7.2 10 43.47
Sonication is

recommended.

Note: The molecular weight of D-(-)-3-Phosphoglyceric acid disodium salt is 230.02 g/mol .

[3][5][6][7]

Factors Influencing Solubility
The solubility of ionic compounds like D-(-)-3-Phosphoglyceric acid disodium salt in aqueous

solutions is influenced by several factors, including temperature and pH.

Temperature: The effect of temperature on the solubility of a substance depends on the

enthalpy of dissolution. For most solids, solubility increases with temperature.[8][9][10]

However, without specific experimental data for D-(-)-3-Phosphoglyceric acid disodium salt,

the exact temperature-solubility profile cannot be definitively stated.

pH: The solubility of salts of weak acids can be pH-dependent.[11][12] D-(-)-3-Phosphoglyceric

acid is a weak acid, and its disodium salt is expected to be more soluble in acidic solutions
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where the phosphate and carboxylate groups can be protonated.

Experimental Protocol for Solubility Determination
The following is a generalized experimental protocol for determining the aqueous solubility of

D-(-)-3-Phosphoglyceric acid disodium salt, based on the established shake-flask method.

Objective: To determine the saturation solubility of D-(-)-3-Phosphoglyceric acid disodium
salt in a given aqueous solution (e.g., water, PBS, or other buffers) at a specific temperature.

Materials:

D-(-)-3-Phosphoglyceric acid disodium salt powder

Selected aqueous solvent (e.g., ultrapure water, PBS buffer)

Thermostatically controlled shaker or incubator

Microcentrifuge

Syringe filters (e.g., 0.22 µm PTFE)

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV

or Mass Spectrometry)

Volumetric flasks and pipettes

Analytical balance

Procedure:

Preparation of a Saturated Solution:

Add an excess amount of D-(-)-3-Phosphoglyceric acid disodium salt to a known

volume of the aqueous solvent in a sealed container. The excess solid should be clearly

visible.

Place the container in a thermostatically controlled shaker set to the desired temperature.
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Agitate the mixture for a sufficient time to ensure equilibrium is reached (e.g., 24-48

hours). Preliminary experiments can determine the minimum time to reach equilibrium.

Separation of Undissolved Solid:

After the equilibration period, remove the container from the shaker and let it stand to

allow the excess solid to settle.

To separate the undissolved solid, centrifuge an aliquot of the suspension at a high speed.

Carefully withdraw the supernatant and filter it through a 0.22 µm syringe filter to remove

any remaining solid particles. This ensures the resulting solution is saturated and free of

particulates.

Quantification of Solute:

Prepare a series of standard solutions of D-(-)-3-Phosphoglyceric acid disodium salt of

known concentrations in the same solvent.

Generate a calibration curve by analyzing the standard solutions using a validated HPLC

method.

Accurately dilute the filtered saturated solution with the solvent to bring its concentration

within the range of the calibration curve.

Analyze the diluted sample using the same HPLC method.

Determine the concentration of the solute in the saturated solution by using the calibration

curve and accounting for the dilution factor.

Data Reporting:

The solubility is reported in units of mg/mL or mol/L at the specified temperature and pH of

the aqueous solution.

Below is a graphical representation of the experimental workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15611121?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/d-minus-3-phosphoglyceric-acid-disodium.html
https://www.achemtek.com/collections/newest-products/products/msk171497na2-1000w
https://www.sigmaaldrich.com/US/en/product/sigma/p8877
https://www.fishersci.com/shop/products/d-3-phosphoglyceric-acid-d-2/501789195
https://www.fishersci.com/shop/products/d-3-phosphoglyceric-acid-d-2/501789195
https://www.sigmaaldrich.com/MP/en/product/sigma/p8877
https://buildingblock.bocsci.com/product/d-3-phosphoglyceric-acid-disodium-salt-cas-80731-10-8-33824.html
https://www.sigmaaldrich.com/SG/en/product/sigma/p8877
https://www.fishersci.com/shop/products/d-3-phosphoglyceric-acid-d/501789196
https://www.fishersci.com/shop/products/d-3-phosphoglyceric-acid-d/501789196
https://www.sigmaaldrich.com/HK/zh/product/sigma/p8877
https://www.sigmaaldrich.com/HK/zh/product/sigma/p8877
https://www.scbt.com/p/d--3-phosphoglyceric-acid-disodium-salt-80731-10-8
https://www.targetmol.com/compound/d-%28-%29-3-phosphoglyceric_acid_%28sodium_salt%29
https://www.researchgate.net/figure/Solubility-of-1-in-PBS-Buffer-Solution-pH-74_tbl1_314201276
https://www.benchchem.com/product/b15611121#solubility-of-d-3-phosphoglyceric-acid-disodium-salt-in-aqueous-solutions
https://www.benchchem.com/product/b15611121#solubility-of-d-3-phosphoglyceric-acid-disodium-salt-in-aqueous-solutions
https://www.benchchem.com/product/b15611121#solubility-of-d-3-phosphoglyceric-acid-disodium-salt-in-aqueous-solutions
https://www.benchchem.com/product/b15611121#solubility-of-d-3-phosphoglyceric-acid-disodium-salt-in-aqueous-solutions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15611121?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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